Cas no 2940861-84-5 ((3R,4S)-N,N,4-trimethylpyrrolidin-3-amine;dihydrochloride)

• Product Name: (3R,4S)-N,N,4-trimethylpyrrolidin-3-amine;dihydrochloride
• CAS No: 2940861-84-5
• MF: C₇H₁₈Cl₂N₂
• MW: 201.137219905853
• CID: 6800856
• PubChem ID: 168267197
• Update Time: 2025-07-16

(3R,4S)-N,N,4-trimethylpyrrolidin-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• F89888
• PS-19986
• (3R,4S)-N,N,4-trimethylpyrrolidin-3-amine;dihydrochloride
• 2940861-84-5
• (3R,4S)-N,N,4-TRIMETHYLPYRROLIDIN-3-AMINE DIHYDROCHLORIDE

• Inchi： 1S/C7H16N2.2ClH/c1-6-4-8-5-7(6)9(2)3;;/h6-8H,4-5H2,1-3H3;2*1H/t6-,7-;;/m0../s1
• InChI Key： QBMVDWRBENSOLA-JFYKYWLVSA-N
• SMILES： Cl.Cl.N1C[C@H](C)[C@H](C1)N(C)C

Computed Properties

• Exact Mass: 200.0847040g/mol
• Monoisotopic Mass: 200.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on (3R,4S)-N,N,4-trimethylpyrrolidin-3-amine;dihydrochloride

Introduction to (3R,4S)-N,N,4-Trimethylpyrrolidin-3-amine Dihydrochloride (CAS No. 2940861-84-5)

(3R,4S)-N,N,4-Trimethylpyrrolidin-3-amine dihydrochloride (CAS No. 2940861-84-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine that plays a crucial role in the structure and function of various biologically active molecules. The presence of the dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for drug development.

The chiral centers at the 3 and 4 positions of the pyrrolidine ring, specifically in the (3R,4S) configuration, confer unique stereochemical properties to this compound. These properties are critical for its potential therapeutic applications, as they can influence receptor binding affinity and selectivity. Recent studies have highlighted the importance of chiral compounds in drug discovery, as they often exhibit superior pharmacological profiles compared to their racemic counterparts.

In the context of medicinal chemistry, (3R,4S)-N,N,4-trimethylpyrrolidin-3-amine dihydrochloride has been explored for its potential as a modulator of various biological targets. One area of particular interest is its interaction with G protein-coupled receptors (GPCRs), which are key players in cellular signaling pathways and are implicated in numerous diseases. Research has shown that this compound can selectively bind to specific GPCRs, potentially leading to novel therapeutic strategies for conditions such as neurological disorders and cardiovascular diseases.

Additionally, the trimethyl substitution at the 4-position of the pyrrolidine ring contributes to the overall lipophilicity and metabolic stability of the molecule. These properties are essential for optimizing drug delivery and bioavailability. Preclinical studies have demonstrated that (3R,4S)-N,N,4-trimethylpyrrolidin-3-amine dihydrochloride exhibits favorable pharmacokinetic profiles, including good oral absorption and low toxicity. These findings suggest that it may be a promising lead compound for further development into a therapeutic agent.

The synthesis of (3R,4S)-N,N,4-trimethylpyrrolidin-3-amine dihydrochloride involves several steps that require precise control over chirality and functional group manipulation. Common synthetic routes include asymmetric synthesis using chiral catalysts or resolving agents to achieve the desired enantiomeric purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization as a pharmaceutical product.

In clinical trials, preliminary data have shown that (3R,4S)-N,N,4-trimethylpyrrolidin-3-amine dihydrochloride exhibits promising efficacy in treating certain neurological conditions. For example, it has been tested in preclinical models of Parkinson's disease and has demonstrated neuroprotective effects by modulating dopaminergic signaling pathways. These findings have sparked interest among researchers and pharmaceutical companies to further investigate its therapeutic potential.

Furthermore, the safety profile of (3R,4S)-N,N,4-trimethylpyrrolidin-3-amine dihydrochloride has been evaluated through extensive toxicology studies. Results indicate that it has a wide therapeutic window and low potential for adverse effects at clinically relevant doses. This favorable safety profile is an important consideration for advancing the compound into later stages of clinical development.

In conclusion, (3R,4S)-N,N,4-trimethylpyrrolidin-3-amine dihydrochloride (CAS No. 2940861-84-5) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique stereochemical properties, favorable pharmacokinetic profile, and potential therapeutic applications make it an attractive target for further investigation and development. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound may pave the way for innovative treatments for various diseases.